N-(4,6-Dimethylpyrimidin-2-YL)(phenylcyclopentyl)formamide

• IUPAC Name: N-(4,6-dimethylpyrimidin-2-yl)-1-phenylcyclopentane-1-carboxamide
• InChI: InChI=1S/C18H21N3O/c1-13-12-14(2)20-17(19-13)21-16(22)18(10-6-7-11-18)15-8-4-3-5-9-15/h3-5,8-9,12H,6-7,10-11H2,1-2H3,(H,19,20,21,22)
• InChI Key: FMFAKLQYYABWMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC(=O)C2(CCCC2)C3=CC=CC=C3)C
• Molecular Formula: C18H21N3O
• Molecular Weight: 295.4 g/mol
• CAS No.: 1023534-77-1

Description

N-(4,6-Dimethylpyrimidin-2-YL)(phenylcyclopentyl)formamide is a useful research compound. Its molecular formula is C18H21N3O and its molecular weight is 295.386. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Chemical Synthesis and Structural Analysis
The synthesis and chemical characterization of compounds related to N-(4,6-Dimethylpyrimidin-2-yl)(phenylcyclopentyl)formamide and its derivatives have been explored in various studies. One notable work described the synthesis and herbicidal activities of related N-substituted formamide derivatives, employing techniques such as 1H NMR, MS, and elemental analysis for confirmation, although these compounds showed no herbicidal activities at the tested concentrations (Li Yuan-xiang, 2011). Similarly, the synthesis and crystal structure of related compounds have been determined, showcasing the use of X-ray diffraction analysis for structural characterization (S. Ji, 2006).

Biological Activities
Research has also been directed towards evaluating the biological activities of such compounds. A study focused on the synthesis and evaluation of the antibacterial and in vitro antioxidant activities of pyrido and pyrimidin-amine derivatives, revealing mild to moderate activity in these areas (N. Maheswaran et al., 2012). In addition, compounds showing anti-Hepatitis B Virus activity were synthesized, highlighting the potential therapeutic applications of these chemical frameworks (W. El‐Sayed et al., 2009).

Catalytic Applications
The use of N-(4,6-Dimethylpyrimidin-2-yl)-related compounds as ligands for bimetallic boron-containing heterogeneous catalysts has been documented, with these catalysts proving highly active in Suzuki reactions in aqueous media. This showcases the compound's utility in facilitating the synthesis of heterobiaryls, including those with furyl and thienyl rings (N. A. Bumagin et al., 2019).

Future Directions

The development of new potent and selective SIRT2 inhibitors is currently desirable, which may provide a new strategy for the treatment of related diseases. Therefore, compounds like “N-(4,6-Dimethylpyrimidin-2-YL)(phenylcyclopentyl)formamide” could potentially be of interest in future research in this area.